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For Researchers, Scientists, and Drug Development Professionals

Introduction

C6 NBD Galactosylceramide is a fluorescently labeled analog of galactosylceramide, a vital
sphingolipid predominantly found in the myelin sheath of the nervous system and in other cell
types. The conjugation of the nitrobenzoxadiazole (NBD) fluorophore to a short-chain (C6)
galactosylceramide allows for the visualization of its trafficking, metabolism, and localization in
living cells. This powerful tool enables researchers to investigate the dynamics of sphingolipid
pathways, which are implicated in various cellular processes and diseases, including lysosomal
storage disorders like Krabbe disease.[1] These application notes provide detailed protocols for
the use of C6 NBD Galactosylceramide in live cell imaging, quantitative data for experimental
setup, and a diagram of the relevant metabolic pathway.

Physicochemical Properties and Spectral Data

C6 NBD Galactosylceramide is a biologically active derivative of galactosylceramide tagged
with the fluorescent C6 nitrobenzoxadiazole (NBD) group.[2][3] The NBD moiety is
environmentally sensitive, exhibiting weak fluorescence in aqueous environments and
significantly enhanced fluorescence in nonpolar environments such as cellular membranes.[4]
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Property Value Reference
Molecular Formula C36H59N5011 [2]
Molecular Weight 737.88 g/mol [2]
Excitation Maximum (EXx) ~466-489 nm [2][5][6]
Emission Maximum (Em) ~525-538 nm [2][5][6]

- Soluble in Chloroform, DMSO,
Solubility [61[7]
and Methanol

Store at -20°C, protect from
Storage _ [2]
light.

Galactosylceramide Metabolic Pathway

Galactosylceramide is synthesized from ceramide and UDP-galactose by the enzyme ceramide
galactosyltransferase (CGT), primarily in the endoplasmic reticulum. It is then transported to
various cellular compartments, including the plasma membrane and the Golgi apparatus. The
degradation of galactosylceramide occurs in the lysosomes, where it is hydrolyzed by
galactosylceramide B-galactosidase (GALC) back into ceramide and galactose.
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Start: Cultured Cells

Prepare C6 NBD-GalCer-BSA Complex

:

Wash Cells with Pre-warmed Medium

Label Cells with Probe
(e.g., 5 uM at 4°C for 30 min)
[Wash Cells with Cold Medium]
Encubate at 37°C to Allow InternalizatiorD
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[Optional: Back-Exchange with BSA]
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Live Cell Imaging at Various Time Points

Image Analysis an antification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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